Cas no 178685-14-8 (Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl)-
• CAS No: 178685-14-8
• MF: C₉H₈F₃I
• MW: 300.059505462646
• MDL: MFCD18207440
• CID: 1366452
• PubChem ID: 18402549
• Update Time: 2025-05-19

Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl)-
• 1-(2-iodoethyl)-4-(trifluoromethyl)benzene
• p-trifluoromethyl phenethyl iodide
• 4-Trifluoromethylphenethyliodide
• MFCD18207440
• SCHEMBL2657293
• 4-(2-Iodoethyl)benzotrifluoride
• AC4794
• 4-trifluoromethylphenethyl iodide
• DTXSID10593418
• A924986
• 178685-14-8
• 1-(2-Iodo-ethyl)-4-trifluoromethyl-Benzene
• DB-228814
• AKOS027256900
• SY027728
• CS-0433357

• MDL： MFCD18207440
• Inchi： 1S/C9H8F3I/c10-9(11,12)8-3-1-7(2-4-8)5-6-13/h1-4H,5-6H2
• InChI Key： SRZXEFNIPPUVHS-UHFFFAOYSA-N
• SMILES： ICCC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 299.96200
• Monoisotopic Mass: 299.96228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.68290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl)-

Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl): A Comprehensive Overview

Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl), also known by its CAS registry number 178685-14-8, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a trifluoromethyl group at the para position and an iodoethyl substituent at the meta position. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in research and development.

The synthesis of Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl) typically involves multi-step organic reactions, often utilizing coupling reactions or substitution chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing such complex aromatic systems with high precision.

One of the most notable applications of this compound is in the field of materials science, particularly in the development of advanced polymers and organic semiconductors. The trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the material, while the iodoethyl group provides sites for further functionalization or cross-linking. Recent studies have demonstrated that incorporating this compound into polymer backbones can significantly enhance their thermal stability and mechanical properties.

In drug discovery and medicinal chemistry, Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl) serves as a versatile building block for constructing bioactive molecules. Its ability to act as both an electron-deficient and electron-rich aromatic system makes it suitable for designing ligands that target a wide range of biological receptors. For example, researchers have utilized this compound to develop potential inhibitors for kinase enzymes, which are implicated in various disease states such as cancer.

The unique electronic properties of this compound also make it an attractive candidate for use in optoelectronic devices. By integrating it into light-emitting diodes (LEDs) or photovoltaic materials, scientists have observed enhanced efficiency and stability under operational conditions. Recent breakthroughs in nanotechnology have further expanded its potential applications, with researchers exploring its use in creating nanostructured materials for energy storage and conversion.

From an environmental standpoint, understanding the behavior and degradation pathways of Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl) is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, this compound undergoes biodegradation through enzymatic mechanisms, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental fate and toxicity profiles.

In conclusion, Benzene, 1-(2-iodoethyl)-4-(trifluoromethyl) stands out as a multifaceted compound with applications spanning across diverse scientific disciplines. Its structural versatility and unique chemical properties continue to drive innovation in materials science, pharmacology, and electronics. As research progresses, new insights into its synthesis, characterization, and applications are expected to emerge, solidifying its role as an essential component in modern chemical research.